![molecular formula C9H9N3O B6255158 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one CAS No. 34654-29-0](/img/no-structure.png)
2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one”, there are methods for synthesizing similar compounds. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one involves the condensation of 2-aminopyridine with ethyl acetoacetate followed by cyclization and subsequent oxidation to form the final product.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with ethyl acetoacetate using sodium ethoxide as a base to form 2-ethyl-3-(pyridin-2-yl)but-2-en-1-ol", "Step 2: Cyclization of the intermediate product using acetic anhydride and sulfuric acid to form 2-ethyl-3-(pyridin-2-yl)pyrido[3,4-b][1,4]diazepin-4-one", "Step 3: Oxidation of the intermediate product using sodium nitrite and sodium hydroxide to form 2-ethyl-3-(pyridin-2-yl)pyrido[3,4-b][1,4]diazepin-4-one N-oxide", "Step 4: Reduction of the N-oxide using hydrogen peroxide to form the final product, 2-methyl-3H,4H,5H-pyrido[3,4-b][1,4]diazepin-4-one" ] } | |
CAS RN |
34654-29-0 |
Molecular Formula |
C9H9N3O |
Molecular Weight |
175.2 |
Purity |
0 |
Origin of Product |
United States |
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